Cas no 428518-38-1 (3-Pyrrolidinecarboxylicacid, 1-ethyl-5-oxo-, (3S)-)
428518-38-1 structure
Product Name:3-Pyrrolidinecarboxylicacid, 1-ethyl-5-oxo-, (3S)-
CAS No:428518-38-1
MF:C7H11NO3
MW:157.167142152786
CID:326866
PubChem ID:7141945
Update Time:2025-04-19
3-Pyrrolidinecarboxylicacid, 1-ethyl-5-oxo-, (3S)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyrrolidinecarboxylicacid, 1-ethyl-5-oxo-, (3S)-
- 3-Pyrrolidinecarboxylicacid,1-ethyl-5-oxo-,(3S)-(9CI)
- AC1OG6D7
- DTXSID60428004
- (S)-1-Ethyl-5-oxopyrrolidine-3-carboxylic acid
- 428518-38-1
-
- Inchi: 1S/C7H11NO3/c1-2-8-4-5(7(10)11)3-6(8)9/h5H,2-4H2,1H3,(H,10,11)/t5-/m0/s1
- InChI Key: BNPUQHZYYWBHSW-YFKPBYRVSA-N
- SMILES: O=C1C[C@H](C(=O)O)CN1CC
Computed Properties
- Exact Mass: 157.07389321g/mol
- Monoisotopic Mass: 157.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 57.6Ų
3-Pyrrolidinecarboxylicacid, 1-ethyl-5-oxo-, (3S)- Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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